![molecular formula C14H12N2OS2 B4140624 3-methyl-4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}phenol](/img/structure/B4140624.png)
3-methyl-4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}phenol
Overview
Description
3-methyl-4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}phenol, also known as MTT, is a chemical compound commonly used in scientific research. It is a yellow-colored powder that is soluble in organic solvents such as DMSO and ethanol. MTT is primarily used as a reagent for cell viability assays, but it also has other applications in scientific research.
Mechanism of Action
The mechanism of action of 3-methyl-4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}phenol involves the reduction of the tetrazolium ring by mitochondrial dehydrogenases in living cells. This reduction produces a purple-colored formazan product that accumulates in the cells. The amount of formazan produced is proportional to the metabolic activity of the cells, which can be quantified using a spectrophotometer.
Biochemical and Physiological Effects
This compound is a relatively safe compound that does not have any significant biochemical or physiological effects on living cells. It is taken up by living cells and converted into a formazan product that does not interfere with cellular metabolism. However, this compound can be toxic to some cell types at high concentrations, which can lead to false-positive results in cell viability assays.
Advantages and Limitations for Lab Experiments
3-methyl-4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}phenol has several advantages for lab experiments. It is a relatively simple and inexpensive assay that can be performed using standard laboratory equipment. Additionally, this compound is highly sensitive and can detect small changes in cell viability. However, this compound has some limitations. It can only measure metabolic activity and does not provide information on cell proliferation or apoptosis. Additionally, this compound can be affected by factors such as pH, temperature, and culture conditions, which can lead to inconsistent results.
Future Directions
There are several future directions for the use of 3-methyl-4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}phenol in scientific research. One area of research is the development of new this compound-based assays for detecting specific analytes or biomolecules. Additionally, this compound can be used in combination with other assays to provide more comprehensive information on cell viability and function. Further research is also needed to optimize the conditions for this compound assays and to address the limitations of the assay. Overall, this compound is a valuable tool for scientific research and has many potential applications in the future.
Scientific Research Applications
3-methyl-4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}phenol is primarily used as a reagent for cell viability assays. It is a tetrazolium-based colorimetric assay that measures the metabolic activity of cells. This compound is taken up by living cells and converted into a purple-colored formazan product that can be quantified using a spectrophotometer. This assay is widely used in cell biology research to assess the effects of drugs, toxins, and other compounds on cell viability.
This compound also has other applications in scientific research. It can be used as a staining agent for histological analysis and as a redox indicator in biochemical assays. Additionally, this compound has been used in the development of biosensors for detecting glucose and other analytes.
properties
IUPAC Name |
3-methyl-4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)amino]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2OS2/c1-9-7-10(17)4-5-11(9)15-14-16-12(8-19-14)13-3-2-6-18-13/h2-8,17H,1H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GADVRFSWDPZFDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)O)NC2=NC(=CS2)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.